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Compound of Interest

Compound Name: 3-(2-Aminoethoxy)benzonitrile

Cat. No.: B111376 Get Quote

CAS Number: 120351-94-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Aminoethoxy)benzonitrile, a

versatile building block in medicinal chemistry and materials science. This document

consolidates available data on its chemical properties, synthesis, and analytical

characterization.

Chemical and Physical Properties
3-(2-Aminoethoxy)benzonitrile is a substituted benzonitrile featuring an aminoethoxy side

chain at the meta-position. This unique combination of a nitrile group, an ether linkage, and a

primary amine makes it a valuable intermediate for the synthesis of more complex molecules. A

summary of its key properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b111376?utm_src=pdf-interest
https://www.benchchem.com/product/b111376?utm_src=pdf-body
https://www.benchchem.com/product/b111376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 120351-94-2 [1]

Molecular Formula C₉H₁₀N₂O [1]

Molecular Weight 162.19 g/mol [1]

Appearance Light yellow to yellow liquid [2]

Purity ≥95.0% [1][2]

Storage 2-8°C, protect from light [1][2]

SMILES N#CC1=CC=CC(OCCN)=C1 [1]

InChI Key
XRXLMRKNZYUOND-

UHFFFAOYSA-N
[3]

Topological Polar Surface Area

(TPSA)
59.04 Å² [1]

logP 0.89578 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 3 [1]

Synthesis
A plausible and commonly employed synthetic route to 3-(2-Aminoethoxy)benzonitrile
involves the Williamson ether synthesis. This method utilizes the reaction of 3-cyanophenol

with a protected 2-aminoethyl halide, followed by deprotection of the amino group.

Conceptual Synthesis Workflow:
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Step 1: Etherification

Step 2: Deprotection

3-Cyanophenol

Protected 3-(2-Aminoethoxy)benzonitrile

Protected 2-Aminoethyl halide
(e.g., N-(2-bromoethyl)phthalimide) Base (e.g., K2CO3) Solvent (e.g., DMF)

Protected 3-(2-Aminoethoxy)benzonitrile

3-(2-Aminoethoxy)benzonitrile

Deprotecting Agent
(e.g., Hydrazine)

3-(2-Aminoethoxy)benzonitrile
Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS)

IR Spectroscopy
(FTIR-ATR)

Purity Analysis
(e.g., HPLC, GC)

Structural Elucidation Molecular Weight
Confirmation

Functional Group
Identification Purity Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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